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Compound of Interest

Compound Name: 3-Cyano-4-nitropyridine

CAS No.: 1003711-76-9

Cat. No.: B1626991

Get Quote

Introduction: Compound Profile
3-Cyano-4-nitropyridine (also known as 4-nitro-3-pyridinecarbonitrile) is a high-value

heterocyclic intermediate, primarily used as a scaffold in the synthesis of kinase inhibitors and

other bioactive pyridine derivatives.

Its chemical utility stems from the 4-nitro group, which acts as an excellent leaving group for

Nucleophilic Aromatic Substitution (

), activated by both the pyridine nitrogen and the electron-withdrawing cyano group at the 3-
position. However, this same reactivity profile necessitates rigorous safety protocols to prevent
runaway exotherms and toxic release events.
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Property Specification

CAS Number 11874-81-0

Molecular Formula

Molecular Weight 149.11 g/mol

Appearance Pale yellow to yellow crystalline solid

Storage Condition 2-8°C, Inert Atmosphere (Argon/Nitrogen)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin Sensitizer,

Reactive (High Energy)

Module 1: Critical Safety & Handling Protocols
WARNING: This compound possesses a "Dual-Hazard" profile:

Energetic Instability: The nitro group on an electron-deficient ring renders the compound

susceptible to rapid thermal decomposition.

Cyanide Potential: Under acidic conditions or thermal stress, the cyano moiety may release

hydrogen cyanide (HCN) or toxic nitrogen oxides (

).

FAQ: Exposure & Emergency Response
Q: What is the immediate protocol for a spill outside the fume hood? A: Do not attempt to

sweep dry dust.

Evacuate: Clear the immediate area (radius 5m) to prevent inhalation of dust.

PPE Upgrade: Response team must wear Tyvek suits and P100/N95 respiratory protection

(or SCBA for large quantities >50g).

Neutralization: Cover the spill with a wet absorbent pad (propylene glycol or water-

dampened sand) to prevent dust aerosolization.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Collect into a sealed container labeled "Toxic Organic Waste." DO NOT use acidic

cleaning agents (risk of HCN evolution).

Q: Can I store this compound on a standard chemical shelf? A:No.

Temperature: Must be stored at 2-8°C. Room temperature storage accelerates the

degradation of the nitro group, leading to pressure buildup in sealed vials.

Atmosphere: Store under Argon or Nitrogen. Moisture initiates hydrolysis of the nitrile group

to an amide, which is a common impurity source.

Visual Guide: Safe Handling Decision Tree
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Start: Handling 3-Cyano-4-nitropyridine

Check Physical State

Solid / Powder In Solution

Is Fume Hood Airflow > 0.5 m/s?

Solvent Selection

Weighing Procedure

Proceed with Synthesis

Non-Nucleophilic Only

Is Anti-Static Gun Used?

Yes

STOP: Correct Engineering Controls

No

Yes No (Dust Explosion Risk)

Click to download full resolution via product page

Figure 1: Decision logic for safe handling. Note the critical check for static dissipation due to the

shock-sensitivity potential of dry nitro-heterocycles.
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Module 2: Reaction Troubleshooting (Synthesis & Scale-
Up)
This section addresses common failures when using 3-Cyano-4-nitropyridine as an

electrophile in

reactions.

Troubleshooting Table: Common Synthetic Failures
Symptom Probable Cause Corrective Action Mechanism Ref

Reaction turns

black/tarry

immediately

Exothermic

Decomposition. The

nitro group is

thermally unstable;

the reaction

temperature is too

high.

Cool reaction to -10°C

before adding

nucleophile. Add

nucleophile dropwise.

Nitro-group lability [1]

Low Yield (<40%)

Hydrolysis. Moisture

in solvent is

hydrolyzing the -CN

group to -CONH2

(amide).

Use anhydrous

solvents (THF, DMF,

MeCN) and molecular

sieves.

Nitrile hydrolysis [2]

No Reaction (SM

Recovery)

Weak Nucleophile.

The 4-nitro group is

reactive, but requires

a base to scavenge

the leaving group (

).

Add a non-

nucleophilic base

(DIPEA,

). Ensure nucleophile

is deprotonated.

Activation [3]

Unexpected By-

product (M+16)

Oxidation. Formation

of Pyridine N-Oxide

during workup.

Avoid strong oxidizers

during workup. Check

purity of starting

material.

N-Oxidation [4]
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Q: Which solvents are incompatible with this compound? A: Avoid nucleophilic solvents (e.g.,

Alcohols, Water, Primary Amines) unless they are the intended reactant. The 4-nitro position is

so electrophilic that methanol or ethanol will displace the nitro group even at mild temperatures,

forming the methoxy/ethoxy ether impurity.

Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).

Avoid: MeOH, EtOH, Water (unless intended).

Q: How do I quench the reaction safely? A: The leaving group is the nitrite ion (

). Upon quenching with acid, this can form nitrous acid (

), which is unstable.

Protocol: Quench into a biphasic mixture of saturated aqueous

and organic solvent. This keeps the nitrite solubilized in the aqueous layer and prevents the
formation of

gases.

Visual Guide:

Reaction Logic

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Conditions

3-Cyano-4-nitropyridine
Meisenheimer Complex

(Transient)

 Attack at C4

Nucleophile (H-Nu)

Base (DIPEA/K2CO3)
By-Product: Nitrite Salt Scavenges H+

4-Substituted-3-cyanopyridine Elimination of NO2

 Leaving Group

Temp: < 0°C (Start)

Atm: N2/Ar
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Figure 2: Mechanistic pathway for Nucleophilic Aromatic Substitution (

) on the pyridine ring. Control of the intermediate complex is temperature-dependent.

Module 3: Waste & Disposal
Q: Can this go into general organic waste? A:Absolutely NOT.

Segregation: It must be segregated into "Cyanide-Contaminated" or "High Hazard" waste

streams depending on facility regulations.

pH Control: Ensure the waste container is kept basic (pH > 10).

Reasoning: If the waste stream becomes acidic, any liberated cyanide ions (from nitrile

hydrolysis or degradation) will form Hydrogen Cyanide (HCN) gas, which is lethal.

Labeling: Clearly mark containers: "Contains Nitropyridines & Cyanides - DO NOT ACIDIFY."

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1626991/docs?utm_src=pdf-body-img#technical-support-guide-3-cyano-4-nitropyridine-cas-11874-81-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem.4-Nitropyridine Properties and Stability. National Library of Medicine. Available at:

[Link]

Sigma-Aldrich. *

To cite this document: BenchChem. [Technical Support Guide: 3-Cyano-4-nitropyridine
(CAS: 11874-81-0)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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